2-([1,1'-biphenyl]-4-yl)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C22H24N2O2/c1-24(2)20(21-9-6-14-26-21)16-23-22(25)15-17-10-12-19(13-11-17)18-7-4-3-5-8-18/h3-14,20H,15-16H2,1-2H3,(H,23,25)
• InChI Key: UKSKEEZEIOXCEK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)CC1=CC=C(C=C1)C2=CC=CC=C2)C3=CC=CO3
• Molecular Formula: C22H24N2O2
• Molecular Weight: 348.4 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-N-(2-(dimethylamino)-2-(furan-2-yl)ethyl)acetamide, also known as BFA, is a synthetic compound used in scientific research. It is a potent inhibitor of protein transport and has been extensively studied for its mechanism of action and physiological effects. In

Scientific Research Applications

Photochemical Preparations and Synthetic Pathways

• Photochemical Synthesis : The photolysis of certain aniline derivatives in the presence of furan has been utilized to obtain 2-(4-N,N-dimethylaminophenyl) heterocycles efficiently, demonstrating a method for creating compounds with potential relevance to the target chemical (Guizzardi et al., 2000).

Antifungal Agents

• Antifungal Activity : Compounds related to the target molecule have shown fungicidal activity against Candida species, highlighting their potential as broad-spectrum antifungal agents. This suggests that derivatives of the target compound may also possess such activities (Bardiot et al., 2015).

Chemical Synthesis and Biological Activity

• Synthesis and Biological Activity : The synthesis and characterization of compounds similar to the target molecule have been explored, with findings suggesting moderate herbicidal and fungicidal activities. This indicates the compound's potential utility in agricultural applications (Hu et al., 2016).

Cytotoxic Evaluation

• Cytotoxicity and Potential Anticancer Properties : Research into derivatives of the target compound has evaluated their cytotoxicity against various cancer cell lines, revealing some compounds to possess selective activity. This underscores the potential for developing anticancer agents from this chemical class (Cinar et al., 2017).

Tyrosinase Inhibitors

• Inhibition of Tyrosinase Activity : Novel derivatives of biphenyl, closely related to the target compound, have been synthesized and shown to inhibit tyrosinase, an enzyme involved in melanin production. This suggests potential applications in treatments for conditions like hyperpigmentation (Kwong et al., 2017).